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Compound of Interest

Compound Name: 6-Bromoquinolin-4-Ol

CAS No.: 1116339-53-7; 145369-94-4

Cat. No.: B2792934 Get Quote

6-Bromoquinolin-4-ol (also designated as 6-bromo-4-hydroxyquinoline) is not merely a

catalog reagent; it is a high-value heterocyclic scaffold critical to the synthesis of PI3K/mTOR

inhibitors, most notably Omipalisib (GSK2126458).[1]

As a Senior Application Scientist, it is imperative to clarify the compound's structural duality.

While often labeled as an "ol" (alcohol), this compound exists in a tautomeric equilibrium

favoring the 4(1H)-quinolone form in the solid state and polar solvents.[1] This structural reality

dictates its high melting point and poor solubility in non-polar organic solvents, necessitating

specific handling protocols distinct from standard lipophilic intermediates.[1][3]

Physicochemical Profile[1][4][5][6][7][8][9][10]
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Property Specification Operational Implication

CAS Number 145369-94-4
Use for strict inventory

verification.

Molecular Formula C₉H₆BrNO
MW: 224.05 g/mol .[1][3][4][5]

[6]

Appearance White to light-yellow powder
Discoloration indicates

oxidation; reject if brown.[1][3]

Melting Point 280–283 °C (lit.)[1][3][5]

High thermal stability; requires

high-boiling solvents (e.g.,

Diphenyl ether) for melt

reactions.[1][3]

Solubility DMSO, DMF, Hot Acetic Acid

Insoluble in water and diethyl

ether.[1][3] Use DMSO for

stock solutions.[1][3]

pKa ~3.83 (Predicted)
Amphoteric nature; soluble in

strong acid or base.[1][3]

Part 2: Risk Assessment & GHS Compliance
Architecture
This compound is classified as a Category 4 Acute Toxin and a specific target organ irritant.[1]

[3] The primary risk vector in a research setting is inhalation of fine dust during weighing and

dermal absorption during reaction workup.[1][3]

GHS Hazard Classification[1][3][12]
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Hazard Class Code Statement Severity

Acute Toxicity (Oral) H302
Harmful if swallowed.

[1][3]
Warning

Skin

Corrosion/Irritation
H315

Causes skin irritation.

[1][3][7][8][9]
Warning

Eye Damage/Irritation H319
Causes serious eye

irritation.[1][3][7][8]
Warning

STOT - Single

Exposure
H335

May cause respiratory

irritation.[1][3][8]
Warning

Visualizing the Hazard Response Logic
The following diagram illustrates the logical flow of hazard identification to immediate response,

designed to be printed and posted near the weighing station.
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Figure 1: Hazard-Response Logic Flow.[1][8] Identifies specific exposure vectors and links

them to mandatory GHS Precautionary (P-Code) actions.

Part 3: Operational Handling Protocol (SOP)
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Objective: Safe synthesis of 6-bromo-4-chloroquinoline using 6-bromoquinolin-4-ol as the

precursor. Rationale: This reaction converts the hydroxyl/oxo group to a chloride using POCl₃,

a standard transformation in medicinal chemistry to activate the 4-position for subsequent

nucleophilic substitution (e.g., introducing aniline derivatives for kinase inhibition).[1]

Step 1: Pre-Operational Checks
PPE: Nitrile gloves (double-gloved recommended due to DMSO solubility), lab coat, safety

goggles.[1]

Engineering Controls: All weighing MUST be performed inside a certified chemical fume

hood.[1] The powder is electrostatic; use an antistatic gun if available.[1][3]

Step 2: Reaction Setup (POCl₃ Chlorination)
Reagent: 6-Bromoquinolin-4-ol (1.0 eq).[1]

Solvent/Reagent: Phosphorus oxychloride (POCl₃) (Excess, acts as solvent).[1][3]

Catalyst: DMF (Catalytic drops) – Critical for forming the Vilsmeier-Haack intermediate which

accelerates the reaction.[1]

Protocol:

Charge the reaction flask with 6-bromoquinolin-4-ol under inert atmosphere (N₂).

Add POCl₃ slowly.[1][3] Caution: Exothermic.

Heat to reflux (~105 °C). The suspension will clear as the starting material (quinolone form)

converts to the soluble chloro-quinoline.[1]

Monitor by TLC/LCMS.[1][3] The starting material is polar; the product is non-polar.[1][3]

Step 3: Quenching & Isolation (The High-Risk Phase)[1]
Risk: Quenching excess POCl₃ generates massive HCl gas and heat.[1][3]

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2792934?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.benchchem.com/product/b2792934?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.benchchem.com/product/b2792934?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool reaction mixture to 0 °C.

Pour the mixture slowly onto crushed ice with vigorous stirring.

Neutralize with NH₄OH or NaHCO₃ to precipitate the free base.[1][3]

Filter the solid product.[1][3][10]

Step 4: Waste Disposal
Aqueous Waste: Contains phosphates and halides.[1][3] Adjust pH to 6–8 before disposal

into "Aqueous Basic" waste.[1][3]

Solid Waste: Filter papers and contaminated gloves go to "Hazardous Solid Waste."[1][3]

Part 4: Emergency Response Architecture
In the event of containment breach, execute the following protocols immediately.

Spill Management
Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don a P95/N95 respirator if dust is airborne.[1][3]

Contain: Cover spill with a damp absorbent pad (to prevent dust generation).[1]

Clean: Sweep up carefully (do not dry sweep) and place in a sealed hazardous waste bag.[1]

Clean surface with 1N NaOH followed by water.[1][3]

First Aid (Self-Validating)
Eye Contact: Immediate irrigation is the only validation.[1] If pain persists after 15 mins of

rinsing, damage is likely—seek medical aid.[1][3]

Skin Contact: Wash with soap and water.[1][3][8] Do not use ethanol; it may enhance

transdermal absorption of the bromo-quinoline.[1]

Part 5: Synthetic Utility & References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://patents.google.com/patent/CN106432073B/en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://www.fishersci.com/store/msds?partNumber=AAH5511103&productDescription=6-BROMOQUINOLINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4738682.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2792934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why this compound matters: 6-Bromoquinolin-4-ol is the gateway to 4,6-disubstituted

quinolines.[1] The bromine at C6 allows for Suzuki-Miyaura coupling (aryl extension), while the

hydroxyl at C4 (after conversion to Cl/I) allows for SNAr reactions.[1] This "orthogonal

functionalization" strategy is central to the synthesis of GSK2126458 (Omipalisib).[1]

Workflow Visualization:

Start: 6-Bromoquinolin-4-ol
(Tautomeric Solid)

Activation: POCl3 + cat. DMF
(Formation of 4-Cl)

 Chlorination
(Ref 1)

Functionalization: Suzuki Coupling
(Pd-cat, Boronic Acid)

 C-C Bond Formation

Target: GSK2126458 Analog
(Kinase Inhibitor)

 Final Deprotection

Click to download full resolution via product page

Figure 2: Synthetic utility pathway demonstrating the role of 6-Bromoquinolin-4-ol in drug

discovery.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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